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Introduction

Acetone-d6, also known as deuterated acetone or hexadeuteroacetone, is an isotopologue of
acetone where all six hydrogen atoms are replaced with deuterium.[1][2] This isotopic
substitution makes it an invaluable solvent for Nuclear Magnetic Resonance (NMR)
spectroscopy, a cornerstone technique in chemical analysis, structure elucidation, and drug
discovery.[1][2] Its primary role in NMR is to dissolve the analyte without introducing interfering
proton signals, thereby allowing for a clear and unobstructed spectrum of the compound of
interest.[2] This guide provides a comprehensive overview of the chemical structure, formula,
and physicochemical properties of acetone-d6, along with detailed experimental protocols for
its use in NMR sample preparation.

Chemical Structure and Formula

The chemical formula for acetone-d6 is C3sDsO, and its linear formula is commonly represented
as CDsCOCDs.[3][4][5][6][71[8][9] The molecule consists of a central carbonyl group (C=0)
bonded to two methyl groups, where the hydrogen atoms have been replaced by deuterium.

Diagram: Chemical Structure of Acetone-d6
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Caption: Skeletal structure of acetone-d6.

Physicochemical Properties

Acetone-d6 is a colorless liquid that is miscible with water.[3][10] Its physical and chemical
properties are very similar to those of non-deuterated acetone.[2] A summary of its key
quantitative data is presented in the table below.

Property Value

Molecular Formula C3DeO

Molecular Weight 64.12 g/mol [L][3][516][L11[9][12]
Density 0.872 g/mL at 25 °C[3][6][9][12]
Melting Point -93.8 °C[3][6][9][12]

Boiling Point 55.5 °C[3][5][6][9][12]

Refractive Index 1.355 at 20 °C[6][9][12]

CAS Number 666-52-4[2][3][5][6][10][8][12]

Experimental Protocol: Preparation of an NMR
Sample using Acetone-d6

This protocol outlines the standard procedure for preparing a sample for NMR analysis using
acetone-d6 as the solvent.

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1623232?utm_src=pdf-body-img
https://www.benchchem.com/product/b1623232?utm_src=pdf-body
https://www.benchchem.com/product/b1623232?utm_src=pdf-body
https://sites.bu.edu/cheminst/files/2023/08/NMR-Sample-Preparation.pdf
https://ou.edu/content/dam/cas/labs/nmr/documents/NMR%20Sample%20Preparation.pdf
https://depts.washington.edu/eooptic/linkfiles/NMR%20sample%20preparation.pdf
https://m.youtube.com/watch?v=hEVHiWA3ie8
https://sites.bu.edu/cheminst/files/2023/08/NMR-Sample-Preparation.pdf
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.chemie-biologie.uni-siegen.de/oc/oc2/nmr/pdf/nmr_sample_preparation.pdf
https://www.researchgate.net/profile/Anthony-Foris-2/post/Does_anyone_have_an_easy_technique_on_sample_preparation_for_NOE_experiment/attachment/5a5c0d024cde266d5882f6c3/AS%3A582885256433664%401515982082920/download/Degassing+NMR+samples.pdf
https://sites.bu.edu/cheminst/files/2023/08/NMR-Sample-Preparation.pdf
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.chemie-biologie.uni-siegen.de/oc/oc2/nmr/pdf/nmr_sample_preparation.pdf
https://www.researchgate.net/profile/Anthony-Foris-2/post/Does_anyone_have_an_easy_technique_on_sample_preparation_for_NOE_experiment/attachment/5a5c0d024cde266d5882f6c3/AS%3A582885256433664%401515982082920/download/Degassing+NMR+samples.pdf
https://sites.bu.edu/cheminst/files/2023/08/NMR-Sample-Preparation.pdf
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.chemie-biologie.uni-siegen.de/oc/oc2/nmr/pdf/nmr_sample_preparation.pdf
https://www.researchgate.net/profile/Anthony-Foris-2/post/Does_anyone_have_an_easy_technique_on_sample_preparation_for_NOE_experiment/attachment/5a5c0d024cde266d5882f6c3/AS%3A582885256433664%401515982082920/download/Degassing+NMR+samples.pdf
https://sites.bu.edu/cheminst/files/2023/08/NMR-Sample-Preparation.pdf
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.chemie-biologie.uni-siegen.de/oc/oc2/nmr/pdf/nmr_sample_preparation.pdf
https://www.researchgate.net/profile/Anthony-Foris-2/post/Does_anyone_have_an_easy_technique_on_sample_preparation_for_NOE_experiment/attachment/5a5c0d024cde266d5882f6c3/AS%3A582885256433664%401515982082920/download/Degassing+NMR+samples.pdf
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.chemie-biologie.uni-siegen.de/oc/oc2/nmr/pdf/nmr_sample_preparation.pdf
https://www.researchgate.net/profile/Anthony-Foris-2/post/Does_anyone_have_an_easy_technique_on_sample_preparation_for_NOE_experiment/attachment/5a5c0d024cde266d5882f6c3/AS%3A582885256433664%401515982082920/download/Degassing+NMR+samples.pdf
https://depts.washington.edu/eooptic/linkfiles/NMR%20sample%20preparation.pdf
https://sites.bu.edu/cheminst/files/2023/08/NMR-Sample-Preparation.pdf
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://ou.edu/content/dam/cas/labs/nmr/documents/NMR%20Sample%20Preparation.pdf
https://sites.uclouvain.be/sc-rmn/Manuels/sample.pdf
https://www.researchgate.net/profile/Anthony-Foris-2/post/Does_anyone_have_an_easy_technique_on_sample_preparation_for_NOE_experiment/attachment/5a5c0d024cde266d5882f6c3/AS%3A582885256433664%401515982082920/download/Degassing+NMR+samples.pdf
https://www.benchchem.com/product/b1623232?utm_src=pdf-body
https://www.benchchem.com/product/b1623232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Analyte (solid or liquid)

e Acetone-d6 (=99.8 atom % D)

o High-quality 5 mm NMR tube and cap
e Glass vial

o Pasteur pipette

o Small plug of cotton or glass wool

» Vortex mixer (optional)

e Analytical balance

Procedure:

o Determine the appropriate amount of analyte. For a standard *H NMR spectrum, 5-25 mg of
a solid sample is typically sufficient.[5] For a liquid sample, approximately 10-20 pL is a good
starting point. For 3C NMR, a higher concentration is often required, typically 50-100 mg of
the sample.[5]

» Weigh the solid analyte. Accurately weigh the desired amount of the solid sample and
transfer it into a clean, dry glass vial. It is not recommended to add the solid directly into the
NMR tube as this can lead to poor dissolution and sample heterogeneity.

o Dissolve the analyte in acetone-d6. Add approximately 0.6 mL of acetone-d6 to the vial
containing the analyte.[3] This volume is generally suitable for most standard 5 mm NMR
tubes.[3] Gently swirl the vial or use a vortex mixer to ensure the sample is completely
dissolved.

« Filter the sample solution. To remove any particulate matter that could adversely affect the
spectral quality, filter the solution directly into the NMR tube.[4] This can be achieved by
placing a small plug of cotton or glass wool into a Pasteur pipette and then transferring the
solution through the pipette into the NMR tube.[4]
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e Adjust the sample volume. The final volume of the solution in the NMR tube should be
approximately 0.6 mL, which corresponds to a height of about 4-5 cm. Consistent sample
height is important for obtaining reproducible results and simplifying the shimming process.

[2]

e Cap and label the NMR tube. Securely cap the NMR tube to prevent solvent evaporation and
contamination. Label the tube clearly with the sample identification.

o Clean the exterior of the NMR tube. Before inserting the sample into the spectrometer, wipe
the outside of the NMR tube with a lint-free tissue to remove any dust or fingerprints.

Diagram: NMR Sample Preparation Workflow
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Caption: Workflow for NMR sample preparation and analysis.
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Conclusion

Acetone-d6 is a critical solvent in the field of NMR spectroscopy, enabling researchers,
scientists, and drug development professionals to obtain high-resolution spectra for structural
elucidation and chemical analysis. Its physical properties closely mirror those of its non-
deuterated counterpart, making it a versatile solvent for a wide range of organic compounds.
Adherence to proper sample preparation protocols is paramount for acquiring high-quality NMR
data. By following the detailed steps outlined in this guide, users can ensure the preparation of
optimal samples for reliable and reproducible NMR analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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